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Compound of Interest

Compound Name: Columbianadin

Cat. No.: B1669301 Get Quote

An In-depth Technical Guide to Columbianadin

This technical guide provides a comprehensive overview of the chemical properties, biological

activities, and relevant experimental protocols for Columbianadin (CAS Number: 5058-13-9),

a natural coumarin with significant therapeutic potential. This document is intended for

researchers, scientists, and professionals in the field of drug development.

Chemical and Physical Properties
Columbianadin is a coumarin compound primarily isolated from plants of the Apiaceae family,

such as Angelica pubescens and Heracleum hemsleyanum.[1] It is recognized for a range of

biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.[1]
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Identifier Value

CAS Number 5058-13-9[2][3][4][5][6][7]

IUPAC Name
2-[(8S)-2-oxo-8,9-dihydrofuro[2,3-h]chromen-8-

yl]propan-2-yl (Z)-2-methylbut-2-enoate[3]

Synonyms Zosimin, Columbianetin angelate, CBN[3][5][8]

Appearance
White needle-shaped crystals or solid powder[4]

[5][6]

Source
Angelica pubescens, Cnidium monnieri,

Heracleum hemsleyanum[1][4][6]

Physicochemical Properties
Property Value

Molecular Formula C₁₉H₂₀O₅[2][3][4][5]

Molecular Weight 328.36 g/mol [4][5][6][7]

Melting Point 117.0 - 121.0 °C[4][9]

Boiling Point 482.3 ± 45.0 °C (Predicted)[4][9]

Solubility

Soluble: Methanol, Ethyl Acetate, Chloroform,

Acetone, Ether, DMSO (up to 66 mg/mL), DMF

(25 mg/mL), Ethanol (up to 20 mg/mL)[2][4][8]

[10]. Insoluble: Water[4][10].

UV Absorbance (λmax) 325 nm[2][11]

Biological Activity and Signaling Pathways
Columbianadin modulates several key signaling pathways, contributing to its anti-

inflammatory and anti-cancer properties.
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Columbianadin exerts its anti-inflammatory effects primarily by inhibiting the NF-κB and MAPK

signaling cascades.[2][4][12] In models using lipopolysaccharide (LPS)-stimulated

macrophages, Columbianadin suppresses the phosphorylation of ERK and JNK, which in turn

prevents the degradation of IκBα.[2][4] This action blocks the nuclear translocation of the NF-

κB p65 subunit, thereby downregulating the expression of pro-inflammatory mediators such as

TNF-α, IL-1β, IL-6, and iNOS.[2][5] Additionally, Columbianadin has been shown to inhibit the

JAK2/STAT3 and NOD1 signaling pathways, further contributing to its anti-inflammatory profile.

[5][7] It also demonstrates antioxidant effects by increasing the expression of Heme

oxygenase-1 (HO-1).[2][4]
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Columbianadin Anti-Inflammatory Signaling Pathway
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Columbianadin-Induced Apoptosis Pathway
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Experimental Workflow: Anti-Inflammatory Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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